Cas no 1340875-03-7 (1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea)
1340875-03-7 structure
Product Name:1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea
CAS No:1340875-03-7
MF:C15H18N4OS
MW:302.394621372223
CID:3164967
PubChem ID:53346504
Update Time:2025-04-21
1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea Chemical and Physical Properties
Names and Identifiers
-
- compound 1 (allosteric)
- 3-(1,2,3-benzothiadiazol-6-yl)-1-[2-(cyclohex-1-en-1-yl)ethyl]urea
- GLXC-03629
- CHEMBL2325441
- 1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea
- PMID22795084C1
- compound 1 [PMID: 22795084]
- PRMT INHIBITOR VI
- 1-(benzo[d][1,2,3]thiadiazol-6-yl)-3-(2-cyclohexenylethyl)urea
- GTPL7032
- BDBM50427768
- TDU
- E99024
- PRMT3 inhibitor 1
- 1340875-03-7
- AKOS022046525
- Q27076388
- N-1,2,3-benzothiadiazol-5-yl-N'-(2-cyclohex-1-en-1-ylethyl)urea
-
- Inchi: 1S/C15H18N4OS/c20-15(16-9-8-11-4-2-1-3-5-11)17-12-6-7-13-14(10-12)21-19-18-13/h4,6-7,10H,1-3,5,8-9H2,(H2,16,17,20)
- InChI Key: GGXCUZHEJUJACD-UHFFFAOYSA-N
- SMILES: S1C2C(=CC=C(C=2)NC(NCCC2=CCCCC2)=O)N=N1
Computed Properties
- Exact Mass: 302.12013238Da
- Monoisotopic Mass: 302.12013238Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 95.2Ų
1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Axon Medchem | 2211-5 mg |
PRMT3 inhibitor 1 |
1340875-03-7 | 99% | 5mg |
€105.00 | 2023-07-10 | |
| Axon Medchem | 2211-25 mg |
PRMT3 inhibitor 1 |
1340875-03-7 | 99% | 25mg |
€350.00 | 2023-07-10 | |
| Axon Medchem | 2211-2 x 5 mg |
PRMT3 inhibitor 1 |
1340875-03-7 | 99% | 2 x 5 mg |
€160.00 | 2023-07-10 | |
| Biosynth | QDC87503-5 mg |
PRMT3-IN-1 |
1340875-03-7 | 5mg |
$165.00 | 2023-01-03 | ||
| Biosynth | QDC87503-10 mg |
PRMT3-IN-1 |
1340875-03-7 | 10mg |
$264.00 | 2023-01-03 | ||
| Biosynth | QDC87503-25 mg |
PRMT3-IN-1 |
1340875-03-7 | 25mg |
$495.00 | 2023-01-03 | ||
| Biosynth | QDC87503-50 mg |
PRMT3-IN-1 |
1340875-03-7 | 50mg |
$792.00 | 2023-01-03 | ||
| Biosynth | QDC87503-100 mg |
PRMT3-IN-1 |
1340875-03-7 | 100MG |
$1,267.00 | 2023-01-03 | ||
| A2B Chem LLC | AE68258-5mg |
PRMT3 inhibitor 1 |
1340875-03-7 | 99% | 5mg |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AE68258-25mg |
PRMT3 inhibitor 1 |
1340875-03-7 | 99% | 25mg |
$493.00 | 2024-04-20 |
1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1340875-03-7 (1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk